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Compound of Interest

Compound Name:
H-Arg-Phe-Tyr-Val-Val-Met-Trp-

Lys-OH

Cat. No.: B12118154

Get Quote

Executive Summary & Molecule Identity[1]
H-Arg-Phe-Tyr-Val-Val-Met-Trp-Lys-OH, scientifically designated as 4N1-1, is a synthetic

octapeptide derived from the C-terminal cell-binding domain (CBD) of Thrombospondin-1 (TSP-

1).

It functions as a CD47 (Integrin Associated Protein) agonist. Unlike CD47-blocking antibodies

(e.g., Magrolimab) that disrupt the "don't eat me" signal (SIRPα axis), 4N1-1 actively triggers

CD47-mediated intracellular signaling. This leads to distinct outcomes depending on the cell

type: integrin activation (adhesion) in endothelial/smooth muscle cells or caspase-independent

programmed cell death (PCD) in certain leukemic and breast cancer lines.

Technical Classification:

Sequence: Arg-Phe-Tyr-Val-Val-Met-Trp-Lys[1][2][3][4][5][6][7]

Target: CD47 (Extracellular IgV domain)

Mechanism: G-protein coupling (
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) and modulation of soluble guanylate cyclase (sGC).

Primary Challenge: Hydrophobicity and solubility, often necessitating the use of lysine-

flanked analogs (e.g., 4N1K).

Mechanistic Insight & Signaling Pathway[1][9]
To design a valid dose-response experiment, one must understand the downstream effectors.

4N1-1 does not merely "block"; it "activates."

The CD47 Signal Transduction Axis
Upon binding to CD47, 4N1-1 induces a conformational change that activates

proteins. In tumor cells (e.g., Jurkat T-cells, MCF-7), this leads to a reduction in cAMP, massive
calcium influx, and mitochondrial membrane depolarization, culminating in cell death.
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Figure 1: Signal transduction pathway triggered by 4N1-1 binding to CD47, leading to divergent

outcomes (Adhesion vs. Apoptosis) based on cell context.

Comparative Analysis: 4N1-1 vs. Alternatives
In drug development, selecting the correct tool compound is critical. 4N1-1 is the core

pharmacophore, but it is not always the most practical reagent due to solubility issues.
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Feature
4N1-1

(RFYVVMWK)

4N1K (K-

RFYVVMWK-K)

PKHB1

(Cyclic/D-

Amino)

Anti-CD47 mAb

(e.g., B6H12)

Type
Native Peptide

Fragment

Solubility-

Enhanced

Analog

Stable Peptide

Mimetic

Monoclonal

Antibody

Solubility
Low

(Hydrophobic)

High (Lysine

charged)
Moderate High

Stability
Low (Protease

labile)

Low (Protease

labile)

High (Serum

stable)
High

Mechanism
Agonist (Induces

signaling)

Agonist (Induces

signaling)

Agonist (Induces

signaling)

Antagonist/Block

er

Potency (EC50) ~10–50 µM ~5–20 µM ~1–5 µM nM range

Use Case

Structural

Studies / Core

Validation

In Vitro Cellular

Assays

In Vivo

Therapeutic

Models

Immunotherapy

Blocking

Expert Recommendation: Use 4N1-1 to validate that the effect is sequence-specific to the TSP-

1 CBD. However, for robust dose-response curves in aqueous media, 4N1K is often preferred

as a parallel comparator to ensure observed effects aren't artifacts of precipitation.

Experimental Protocol: Dose-Response Viability
Assay
This protocol describes the generation of a dose-response curve for 4N1-1 mediated

cytotoxicity in Jurkat T-cells (a standard CD47+ model).

A. Reagent Preparation (Critical Step)
Peptide: H-Arg-Phe-Tyr-Val-Val-Met-Trp-Lys-OH (Purity >95%).

Solvent: Anhydrous DMSO.
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Control Peptide: 4N1-2 (RFYVVM) or Scrambled (WMRVYKFV).

Solubility Warning: 4N1-1 is prone to aggregation.

Dissolve peptide in 100% DMSO to a stock concentration of 10 mM.

Sonicate briefly if turbidity is observed.

Prepare intermediate dilutions in DMSO first, then dilute into media to keep final DMSO <

1%. Do not serially dilute the aqueous working solution; precipitation will occur at high

concentrations.

B. Assay Workflow
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Figure 2: Step-by-step workflow for generating a 4N1-1 dose-response curve.

C. Detailed Steps
Seeding: Plate Jurkat cells (suspension) at

cells/well in 96-well plates in RPMI-1640 + 10% FBS.

Dosing: Add 4N1-1 to achieve final concentrations: 0, 1, 3, 10, 30, 60, 100 µM.

Note: The typical

for 4N1-1 is higher than small molecules, often in the 20–40 µM range.

Controls:

Negative: Vehicle (DMSO 0.5%).
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Specificity Control: Scrambled peptide at 100 µM (Should show no effect).

Positive: Staurosporine (1 µM).

Incubation: Incubate for 24 hours (Apoptosis typically peaks at 18-24h for this mechanism).

Detection: Use a CellTiter-Glo (ATP) or Annexin V/PI Flow Cytometry assay. ATP assays are

preferred for high-throughput dose-response construction.

Data Analysis & Interpretation
Curve Fitting
Analyze the raw fluorescence/luminescence data using non-linear regression.

Model: Sigmoidal dose-response (variable slope), also known as the 4-Parameter Logistic

(4PL) equation.

X-Axis: Log(Concentration) of 4N1-1.

Y-Axis: % Viability (normalized to Vehicle control).

Expected Results & Troubleshooting
Parameter Expected Value Interpretation

20 – 40 µM
If >100 µM, the peptide may be

degraded or aggregated.

Hill Slope > 1.0

Steep slopes are common for

4N1-1, suggesting a threshold

effect or cooperativity in CD47

clustering.

Max Inhibition 80 – 100%

In sensitive lines (Jurkat).

Resistant lines (HUVEC) may

only show 20-30% inhibition.

Self-Validating Check: If the Scrambled Peptide control shows toxicity >15% at 100 µM, the

assay is invalid. This usually indicates DMSO toxicity or non-specific peptide aggregation
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effects rather than CD47 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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